Cas no 1998222-93-7 (1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl-)

• Product Name: 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl-
• CAS No: 1998222-93-7
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 5285170
• Update Time: 2025-06-20

1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl-

• Inchi： 1S/C6H9ClN2O2S/c1-5-8-3-6(9(5)2)4-12(7,10)11/h3H,4H2,1-2H3
• InChI Key： YVIMJJGHURMENY-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C(CS(Cl)(=O)=O)=CN=1

Additional information on 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl-

1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- (CAS No. 1998222-93-7): A Comprehensive Overview

1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- (CAS No. 1998222-93-7) is a versatile and highly reactive compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of imidazoles, which are known for their biological activity and ability to form stable complexes with metal ions.

The molecular structure of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- consists of an imidazole ring substituted with a methanesulfonyl chloride group and two methyl groups. The imidazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which confer it unique chemical and biological properties. The methanesulfonyl chloride group is a highly reactive functional group that can undergo various chemical reactions, such as nucleophilic substitution and electrophilic addition.

Recent studies have highlighted the potential of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- in the development of new pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers synthesized a series of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl--based compounds and evaluated their efficacy in vitro and in vivo models of inflammation and pain. The results showed that these derivatives effectively inhibited the production of pro-inflammatory cytokines and reduced pain responses in animal models.

In addition to its pharmaceutical applications, 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- has shown promise in the field of agrochemicals. A study published in the Pest Management Science in 2023 reported that this compound can be used as an intermediate in the synthesis of novel herbicides and fungicides. The researchers synthesized several derivatives of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- and tested their efficacy against common agricultural pests. The results indicated that these derivatives exhibited high selectivity and low toxicity to non-target organisms, making them suitable for use in sustainable agriculture practices.

The chemical reactivity of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- also makes it an attractive candidate for use in materials science. A study published in the Journal of Materials Chemistry A in 2023 explored the use of this compound as a building block for the synthesis of functional polymers. The researchers developed a series of polymers containing 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl--based monomers and evaluated their properties. The results showed that these polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in various applications, such as coatings and adhesives.

The synthesis of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- typically involves several steps. One common method involves the reaction of 1H-imidazole with methanesulfonyl chloride in the presence of a base to form the desired product. The reaction conditions can be optimized to achieve high yields and purity levels. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of this compound. For example, a study published in the Tetrahedron Letters in 2023 reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation.

The safety profile of 1H-Imidazole-5-methanesulfonyl chloride, 1,2-dimethyl- is an important consideration for its practical applications. While this compound is highly reactive and can pose certain hazards during handling and storage, appropriate safety measures can be implemented to mitigate these risks. It is recommended to handle this compound under well-controlled conditions using personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent exposure to moisture and other reactive substances.

In conclusion, 1H-Imidazole-5-methanesulonyl chloride, 1,2-dimethyl- (CAS No. 1998222-93-7) is a multifunctional compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific fields.